Cas no 13972-76-4 (Diethyl 3-acetylglutarate)

• Product Name: Diethyl 3-acetylglutarate
• CAS No: 13972-76-4
• MF: C₁₁H₁₈O₅
• MW: 230.257624149323
• CID: 2153808
• Update Time: 2023-08-05

Diethyl 3-acetylglutarate Chemical and Physical Properties

Names and Identifiers

• diethyl 3-acetylglutarate
• Diethyl 3-acetylglutarate

• Inchi： 1S/C11H18O5/c1-4-15-10(13)6-9(8(3)12)7-11(14)16-5-2/h9H,4-7H2,1-3H3
• InChI Key： MHICHRBJMQMVJQ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C(C)=O)CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 239
• Topological Polar Surface Area: 69.7